Cas no 253-38-3 (1H-2-Benzothiopyran(7CI,8CI,9CI))

1H-2-Benzothiopyran(7CI,8CI,9CI) structure
253-38-3 structure
Product Name:1H-2-Benzothiopyran(7CI,8CI,9CI)
CAS No:253-38-3
MF:C9H8S
MW:148.224821090698
CID:289087
PubChem ID:319250
Update Time:2025-04-19

1H-2-Benzothiopyran(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzothiopyran(7CI,8CI,9CI)
    • 1H-isothiochromene
    • AC1L7ZTO
    • CTK1A7517
    • Isothiochromen
    • Isothiochromene
    • NSC261561
    • SureCN87613
    • 253-38-3
    • DTXSID00312771
    • SCHEMBL87613
    • AKOS006372252
    • NSC-261561
    • Inchi: 1S/C9H8S/c1-2-4-9-7-10-6-5-8(9)3-1/h1-6H,7H2
    • InChI Key: HCKPQVQJKBSTHP-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 148.03474
  • Monoisotopic Mass: 148.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.148
  • Boiling Point: 282.6°Cat760mmHg
  • Flash Point: 124.8°C
  • Refractive Index: 1.634
  • PSA: 0
  • LogP: 2.90410

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